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Compound Focus: Amsacrine Hydrochloride

CAS No.: 54301-15-4

Cat. No.: S548224

Get Quote

Storage Specifications for Amsacrine Hydrochloride

The table below summarizes the key storage and handling conditions as provided by chemical suppliers and

research literature:

Property Specification

Physical State (20°C) Solid (Light yellow to amber to dark green powder to crystal) [1]
[2]

Recommended Storage
Temperature

Room Temperature (Recommended in a cool and dark place,
<15°C) [1]

Condition to Avoid Light Sensitive [1]

Purity >95.0% to 99.99% (HPLC) [1] [3] [4]

Melting Point 288 °C [1] [2]

Stability and Degradation Profile
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A validated stability-indicating study provides evidence for how the drug substance degrades under various

stress conditions [5].

Significant Degradation was observed under basic (alkaline) hydrolysis [5].
Slight Degradation occurred under oxidative and thermal stress [5].

No significant degradation was noted under acidic or photolytic stress conditions in this study,
though the manufacturer's label and standard practice still classify it as light-sensitive [1] [5].

The following diagram illustrates the experimental workflow used to determine this stability profile:
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Experimental Protocol: Stability-Indicating HPLC Assay

This detailed methodology allows you to replicate the stability testing or develop a quality control assay [5].

Chromatographic Column: Inertsil ODS column [5].
Mobile Phase: A mixture of 1.0% triethyl amine in 20 mM potassium dihydrogen orthophosphate (pH

adjusted to 6.5 with ortho-phosphoric acid) and acetonitrile. A simple linear gradient was used [5].
Detection: Ultraviolet (UV) detection at a wavelength of 248 nm [5].

Forced Degradation Conditions: The bulk drug substance was subjected to stress conditions
including acid, base, oxidation, heat, and light, as per International Conference on Harmonisation
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(ICH) guidelines [5].

Method Validation: The developed method was validated as per ICH requirements and was found to
be specific, accurately quantifying amsacrine in the presence of its degradation products and

process-related impurities. The mass balance in each stress test was between 99.4% to 99.9%,
confirming it as stability-indicating [5].

Key Handling Recommendations

Light Sensitivity: Always handle the powder in a low-light environment and store the container in a
dark place, in accordance with the stated condition to avoid [1].

Temperature Control: While storage at room temperature is indicated, the recommendation for a
"cool and dark place, <15°C" suggests that a refrigerated environment is optimal for long-term

stability [1].
Moisture: Although not explicitly highlighted in the results, standard practice for hygroscopic

compounds is to store them in a sealed container to protect from moisture.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b548224#amsacrine-hydrochloride-storage-conditions-light-

sensitive]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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